[1-(3,4-dichlorophenyl)-1H-1,2,3-triazol-4-yl]methyl 2-methylpropanoate

• IUPAC Name: [1-(3,4-dichlorophenyl)triazol-4-yl]methyl 2-methylpropanoate
• InChI: InChI=1S/C13H13Cl2N3O2/c1-8(2)13(19)20-7-9-6-18(17-16-9)10-3-4-11(14)12(15)5-10/h3-6,8H,7H2,1-2H3
• InChI Key: SJTDLPGUVFYOPB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)OCC1=CN(N=N1)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C13H13Cl2N3O2
• Molecular Weight: 314.16 g/mol

Description

The compound is a derivative of 1,2,3-triazole, which is a class of heterocyclic compounds. The 1,2,3-triazole ring is a versatile scaffold that is present in a number of pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The compound contains a 1,2,3-triazole ring attached to a 3,4-dichlorophenyl group and a 2-methylpropanoate group. The 1,2,3-triazole ring is a five-membered ring containing two carbon atoms and three nitrogen atoms.

Chemical Reactions Analysis

1,2,3-Triazoles are known to participate in various chemical reactions. They can act as ligands in coordination chemistry, and they can undergo N-alkylation and N-arylation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Generally, 1,2,3-triazoles are stable compounds. They are resistant to oxidation and reduction, but they can be hydrolyzed under acidic or alkaline conditions.

Scientific Research Applications

Herbicide Synthesis

Background: Triazoles find applications beyond medicine. They are also essential in agrochemicals.

Biological Significance::

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Green Chemistry Applications

Background: Green chemistry focuses on sustainable and environmentally friendly processes.

Biological Significance::

• 1,2,3-Triazoles: These compounds have applications in pharmaceutical chemistry. .

Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective DrugsA brief review of the biological potential of indole derivativesNitration process of 2-(2,4-dichlorophenyl)-4-(difluoromethyl)-5-methyl-1,2,4-triazol-3-oneSynthesis of Biologically Relevant 1,2,3- and 1,3,4-Triazoles

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. For example, some 1,2,3-triazole derivatives have been found to have antimicrobial, antiviral, and anticancer activities.

Future Directions

The future research directions would likely involve studying the biological activity of this compound. Given the biological activity of many 1,2,3-triazole derivatives, this compound could be studied for potential antimicrobial, antiviral, or anticancer activity.